Cas no 2098135-32-9 (1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine)

• Product Name: 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine
• CAS No: 2098135-32-9
• MF: C₉H₁₂F₂N₄
• MW: 214.215188026428
• CID: 5725534
• PubChem ID: 126849059
• Update Time: 2025-05-21

1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine
• 1-(6-(Difluoromethyl)pyrimidin-4-yl)pyrrolidin-3-amine
• starbld0021449
• AKOS040797955
• F1911-1300
• 2098135-32-9

• Inchi： 1S/C9H12F2N4/c10-9(11)7-3-8(14-5-13-7)15-2-1-6(12)4-15/h3,5-6,9H,1-2,4,12H2
• InChI Key： XTOSNCNIBLAHRC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCC(C1)N)F

Computed Properties

• Exact Mass: 214.10300272g/mol
• Monoisotopic Mass: 214.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 354.5±42.0 °C at 760 mmHg
• Flash Point: 168.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine

Comprehensive Overview of 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine (CAS No. 2098135-32-9)

The compound 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine (CAS No. 2098135-32-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethylpyrimidine core coupled with a pyrrolidin-3-amine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive intermediate, given the rising demand for novel small-molecule therapeutics in oncology and metabolic diseases.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound aligns with this trend, as fluorination often improves drug-like properties. This has led to increased searches for terms like "fluorinated pyrimidine derivatives" and "pyrrolidine-based drug discovery," reflecting the growing interest in such scaffolds. Additionally, the compound’s potential role in targeted therapy and precision medicine aligns with current healthcare advancements.

The synthesis of 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine involves multi-step organic transformations, often starting from commercially available pyrimidine precursors. Key steps may include nucleophilic substitution, catalytic hydrogenation, and amine protection/deprotection. These processes are critical for ensuring high purity and yield, which are essential for downstream applications. Researchers frequently search for "synthetic routes for heterocyclic amines" or "pyrimidine functionalization techniques," highlighting the need for optimized methodologies.

From a pharmacological perspective, the compound’s pyrrolidin-3-amine segment is noteworthy. This structural feature is common in CNS-active drugs and GPCR modulators, suggesting potential applications in neurology or immunology. The pyrimidine ring, on the other hand, is a hallmark of many antiviral and anticancer agents, further broadening its utility. Searches for "pyrimidine-based drug design" and "amine-containing bioactive molecules" underscore the relevance of these motifs in modern drug development.

In agrochemical research, 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine could serve as a precursor for crop protection agents. Fluorinated pyrimidines are known to exhibit herbicidal or fungicidal activity, making them valuable in sustainable agriculture. Queries like "fluorinated agrochemicals" and "pyrimidine pesticides" reflect the industry’s interest in eco-friendly solutions. The compound’s potential to address resistance management in pests is another area of exploration.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure structural confirmation and quality control, which are vital for regulatory compliance. Researchers often seek information on "analytical methods for heterocyclic compounds" or "CAS No. 2098135-32-9 characterization," emphasizing the need for robust protocols.

Looking ahead, the versatility of 1-[6-(difluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine positions it as a key player in interdisciplinary research. Whether in drug discovery, material science, or agrochemistry, its unique properties offer ample opportunities for innovation. As the scientific community continues to explore structure-activity relationships and green chemistry approaches, this compound is poised to remain a focal point of cutting-edge studies.